Cas no 392238-35-6 (N-Allyl-5-bromo-2-thiophenecarboxamide)

• Product Name: N-Allyl-5-bromo-2-thiophenecarboxamide
• CAS No: 392238-35-6
• MF: C₈H₈BrNOS
• MW: 246.124219894409
• MDL: MFCD04406751
• CID: 299252
• PubChem ID: 4295906
• Update Time: 2025-04-19

N-Allyl-5-bromo-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-Allyl-5-bromothiophene-2-carboxamide
• 2-Thiophenecarboxamide,5-bromo-N-2-propen-1-yl-
• 5-bromo-N-prop-2-enylthiophene-2-carboxamide
• N-ALLYL-5-BROMO-2-THIOPHENECARBOXAMIDE
• N-allyl-5-bromo-2-thiophenecarboxamide(SALTDATA: FREE)
• HMS1415C17
• IFLab1_001117
• AKOS003399288
• DTXSID30401667
• MFCD04406751
• IDI1_008984
• 392238-35-6
• VS-06515
• 5-bromo-N-(prop-2-en-1-yl)thiophene-2-carboxamide
• N-Allyl-5-bromo-2-thiophenecarboxamide

• MDL： MFCD04406751
• Inchi： 1S/C8H8BrNOS/c1-2-5-10-8(11)6-3-4-7(9)12-6/h2-4H,1,5H2,(H,10,11)
• InChI Key： LNPQPCIRGKJLNG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCC=C)=O)S1

Computed Properties

• Exact Mass: 244.95100
• Monoisotopic Mass: 244.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 347.6±37.0 °C at 760 mmHg
• Flash Point: 164.0±26.5 °C
• Refractive Index: 1.586
• PSA: 57.34000
• LogP: 2.81730
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Allyl-5-bromo-2-thiophenecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)